Cas no 899738-68-2 (ethyl 2-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)acetate)

• Product Name: ethyl 2-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)acetate
• CAS No: 899738-68-2
• MF: C₁₃H₁₄N₄O₄S
• MW: 322.339661121368
• CID: 5488353
• Update Time: 2025-06-12

ethyl 2-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[[2-[(5-pyridin-3-yl-1,3,4-oxadiazol-2-yl)sulfanyl]acetyl]amino]acetate
• ethyl 2-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)acetate

• Inchi： 1S/C13H14N4O4S/c1-2-20-11(19)7-15-10(18)8-22-13-17-16-12(21-13)9-4-3-5-14-6-9/h3-6H,2,7-8H2,1H3,(H,15,18)
• InChI Key： SMSWEAMBMHRPHD-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(CSC1=NN=C(C2=CC=CN=C2)O1)=O

Additional information on ethyl 2-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)acetate

Ethyl 2-(2-{5-(Pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)acetate (CAS No. 899738-68-2): A Comprehensive Overview

Ethyl 2-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)acetate (CAS No. 899738-68-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, an oxadiazole moiety, and an acetamido group. These structural elements contribute to its potential biological activities and therapeutic applications.

The pyridine ring is a six-membered heterocyclic aromatic compound with a nitrogen atom at one of the positions. Pyridine derivatives are widely used in the development of pharmaceuticals due to their ability to interact with various biological targets. In the case of ethyl 2-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)acetate, the pyridine ring enhances the compound's lipophilicity and improves its ability to cross cell membranes, thereby increasing its bioavailability.

The 1,3,4-oxadiazole moiety is a five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom. This functional group is known for its stability and reactivity, making it a valuable component in the design of bioactive molecules. The presence of the oxadiazole ring in ethyl 2-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)acetate contributes to its potential as an inhibitor of various enzymes and receptors, which is crucial for its therapeutic efficacy.

The acetamido group is a common functional group in pharmaceuticals and is often used to improve the solubility and stability of compounds. In ethyl 2-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)acetate, the acetamido group enhances the compound's water solubility and reduces its tendency to form aggregates, which can be beneficial for its formulation and delivery.

Recent studies have highlighted the potential of ethyl 2-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)acetate in various therapeutic areas. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, ethyl 2-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)acetate has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been shown to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This makes it a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of ethyl 2-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)acetate have also been studied extensively. Research indicates that it has favorable oral bioavailability and a reasonable half-life in vivo. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Furthermore, safety assessments have shown that ethyl 2-(2-{5-(pyridin-3-yl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamido)acetate exhibits low toxicity at therapeutic doses. Preclinical studies have not reported significant adverse effects on major organs such as the liver and kidneys. This favorable safety profile supports its potential for further clinical development.

In conclusion, ethyl 2-(2-{5-(pyridin-3-y l)-1 ,3 ,4 -ox ad iaz ol - 2 - y ls ul f any l }ac et am id o)a cet ate (CAS No. 899738 -68 - 2 ) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features contribute to its effectiveness as an anti-inflammatory agent and anticancer drug candidate. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications.